4-methyl-1-(3-nitrophenyl)-1H-imidazole
Cat. No. B8724717
M. Wt: 203.20 g/mol
InChI Key: AZWQZQUHDKKSJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[n:3][cH:4][n:5](-[c:7]2[cH:8][c:9]([N+:13]([O-:14])=[O:15])[cH:10][cH:11][cH:12]2)[cH:6]1.[CH3:23][OH:24].[CH:16]([O-:17])=[O:18].[CH:20]([OH:21])=[O:22].[Na+:19].[Pd:25]>>[CH3:1][c:2]1[n:3][cH:4][n:5](-[c:7]2[cH:8][c:9]([NH2:13])[cH:10][cH:11][cH:12]2)[cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cn(-c2cccc([N+](=O)[O-])c2)cn1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cn(-c2cccc(N)c2)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
